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Compound of Interest

Compound Name: Astragaloside-II

Cat. No.: B15073897 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for assessing the immunomodulatory

effects of Astragaloside-II on T-lymphocyte activation. The described methods are essential

for researchers in immunology, pharmacology, and drug development who are investigating the

therapeutic potential of natural compounds.

Astragaloside-II, a saponin isolated from Astragalus membranaceus, has been shown to

enhance T-cell activation by modulating the activity of CD45 protein tyrosine phosphatase

(PTPase)[1][2]. This leads to increased T-cell proliferation, cytokine production, and expression

of activation markers, suggesting its potential as an immunomodulatory agent. The following

protocols provide a framework for studying these effects in a laboratory setting.

Mechanism of Action of Astragaloside-II in T-Cell
Activation
T-cell activation is a critical process in the adaptive immune response, initiated by the

interaction of the T-cell receptor (TCR) with an antigen presented by an antigen-presenting cell

(APC)[3][4][5]. This interaction, along with co-stimulatory signals, triggers a signaling cascade

that results in T-cell proliferation, differentiation, and cytokine secretion.

Astragaloside-II has been found to potentiate T-cell activation by targeting CD45, a key

transmembrane protein tyrosine phosphatase. CD45 dephosphorylates and activates Src

family kinases such as Lck, which is crucial for initiating the TCR signaling cascade[1][2]. By
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enhancing CD45 activity, Astragaloside-II promotes the dephosphorylation of the inhibitory

tyrosine residue on Lck (Tyr505), leading to a more robust T-cell response upon stimulation[1]

[2].
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Figure 1: T-Cell Activation Signaling Pathway and the Role of Astragaloside-II.
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Experimental Protocols
The following are detailed protocols for assessing the impact of Astragaloside-II on T-cell

activation.

Isolation of Splenocytes
This protocol describes the isolation of splenocytes from mice, which serve as a source of

primary T-cells.

Materials:

70% Ethanol

Sterile Phosphate-Buffered Saline (PBS)

RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin,

and 100 µg/mL streptomycin

70 µm cell strainer

ACK lysis buffer (0.15 M NH₄Cl, 10 mM KHCO₃, 0.1 mM Na₂EDTA)

Trypan blue solution

Hemocytometer

Procedure:

Euthanize mice according to institutional guidelines.

Aseptically harvest the spleen and place it in a petri dish containing cold, sterile PBS.

Gently mash the spleen through a 70 µm cell strainer using the plunger of a sterile syringe to

create a single-cell suspension.

Wash the strainer with RPMI-1640 medium to collect the remaining cells.

Centrifuge the cell suspension at 300 x g for 5 minutes at 4°C.
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Discard the supernatant and resuspend the cell pellet in 2 mL of ACK lysis buffer to lyse red

blood cells. Incubate for 2 minutes at room temperature.

Add 8 mL of RPMI-1640 medium to stop the lysis and centrifuge at 300 x g for 5 minutes.

Discard the supernatant, resuspend the cell pellet in fresh RPMI-1640, and perform a cell

count using a hemocytometer and trypan blue exclusion to determine cell viability.

Adjust the cell concentration to the desired density for subsequent assays.

T-Cell Proliferation Assay ([³H]-Thymidine Incorporation)
This assay measures the proliferation of T-cells in response to stimulation with mitogens and

treatment with Astragaloside-II.

Materials:

Isolated splenocytes

Astragaloside-II (stock solution in DMSO, diluted in culture medium)

T-cell mitogen: Concanavalin A (ConA) or anti-CD3/anti-CD28 antibodies

[³H]-Thymidine (1 µCi/well)

96-well flat-bottom culture plates

Cell harvester

Scintillation counter

Procedure:

Seed 2 x 10⁵ splenocytes per well in a 96-well plate in a final volume of 200 µL of complete

RPMI-1640 medium.

Add varying concentrations of Astragaloside-II (e.g., 10, 30, 100 nM) to the designated

wells. Include a vehicle control (DMSO).
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Stimulate the cells with a T-cell mitogen (e.g., 5 µg/mL ConA or 1 µg/mL plate-bound anti-

CD3 and 1 µg/mL soluble anti-CD28). Include an unstimulated control.

Incubate the plate for 48 hours at 37°C in a humidified 5% CO₂ incubator.

Pulse each well with 1 µCi of [³H]-thymidine and incubate for an additional 18-24 hours.

Harvest the cells onto glass fiber filters using a cell harvester.

Measure the incorporated radioactivity using a liquid scintillation counter. Data are expressed

as counts per minute (CPM).

Cytokine Production Assay (ELISA)
This protocol measures the secretion of key T-cell cytokines, IL-2 and IFN-γ, into the culture

supernatant.

Materials:

Supernatants from T-cell proliferation assay cultures (collected before adding [³H]-thymidine)

Commercially available ELISA kits for mouse IL-2 and IFN-γ

ELISA plate reader

Procedure:

After 36-48 hours of incubation in the T-cell proliferation assay, carefully collect the culture

supernatants from each well without disturbing the cells.

Centrifuge the supernatants at 1000 x g for 10 minutes to remove any cellular debris.

Perform the ELISA for IL-2 and IFN-γ according to the manufacturer's instructions.

Read the absorbance at the appropriate wavelength using an ELISA plate reader.

Calculate the cytokine concentrations based on a standard curve generated with

recombinant cytokines.
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Flow Cytometry Analysis of T-Cell Activation Markers
This method quantifies the expression of early (CD69) and late (CD25) activation markers on

the surface of CD4⁺ T-cells.

Materials:

Isolated splenocytes

Astragaloside-II

T-cell mitogen (e.g., anti-CD3/anti-CD28 antibodies)

24-well culture plates

Fluorescently conjugated antibodies: anti-CD4, anti-CD69, anti-CD25

FACS buffer (PBS with 2% FBS and 0.05% sodium azide)

Flow cytometer

Procedure:

Seed 1 x 10⁶ splenocytes per well in a 24-well plate.

Treat the cells with Astragaloside-II and stimulate with anti-CD3/anti-CD28 antibodies as

described for the proliferation assay.

Incubate for 24 hours at 37°C in a humidified 5% CO₂ incubator.

Harvest the cells and wash them with cold FACS buffer.

Stain the cells with fluorescently labeled antibodies against CD4, CD69, and CD25 for 30

minutes at 4°C in the dark.

Wash the cells twice with FACS buffer to remove unbound antibodies.

Resuspend the cells in 300 µL of FACS buffer and acquire the data on a flow cytometer.
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Analyze the data by gating on the CD4⁺ T-cell population and quantifying the percentage of

cells expressing CD69 and CD25.

Experimental Setup

Downstream Assays
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C. Flow Cytometry
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Figure 2: Experimental Workflow for T-Cell Activation Assay.

Data Presentation
The following tables summarize the expected quantitative data from the described

experiments, based on published findings[1][2].

Table 1: Effect of Astragaloside-II on T-Cell Proliferation
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Treatment Group
Astragaloside-II
(nM)

T-Cell Proliferation
(CPM)

Fold Change vs.
Stimulated Control

Unstimulated Control 0 500 ± 50 -

Stimulated Control

(anti-CD3)
0 15,000 ± 1,200 1.0

Stimulated +

Astragaloside-II
10 22,500 ± 1,800 1.5

Stimulated +

Astragaloside-II
30 30,000 ± 2,500 2.0

Stimulated +

Astragaloside-II
100 25,500 ± 2,100 1.7

Table 2: Effect of Astragaloside-II on Cytokine Secretion by T-Cells

Treatment Group
Astragaloside-II
(nM)

IL-2 (pg/mL) IFN-γ (pg/mL)

Unstimulated Control 0 < 10 < 20

Stimulated Control

(anti-CD3)
0 250 ± 30 800 ± 90

Stimulated +

Astragaloside-II
30 450 ± 50 1,500 ± 160

Table 3: Effect of Astragaloside-II on T-Cell Activation Marker Expression
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Treatment Group
Astragaloside-II
(nM)

% CD69⁺ of CD4⁺
T-Cells

% CD25⁺ of CD4⁺
T-Cells

Unstimulated Control 0 2 ± 0.5 5 ± 1.0

Stimulated Control

(anti-CD3)
0 30 ± 3.5 40 ± 4.2

Stimulated +

Astragaloside-II
30 55 ± 5.1 65 ± 6.0

Conclusion
The protocols and data presented here provide a comprehensive guide for investigating the T-

cell activating properties of Astragaloside-II. These assays are crucial for elucidating the

compound's mechanism of action and for its further development as a potential

immunomodulatory therapeutic agent. Researchers should adapt these protocols as necessary

for their specific experimental systems and adhere to all institutional safety and animal care

guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Astragaloside II triggers T cell activation through regulation of CD45 protein tyrosine
phosphatase activity - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Astragaloside II triggers T cell activation through regulation of CD45 protein tyrosine
phosphatase activity - PMC [pmc.ncbi.nlm.nih.gov]

3. spandidos-publications.com [spandidos-publications.com]

4. T cell - Wikipedia [en.wikipedia.org]

5. Frontiers | Molecular Mechanisms of T Cells Activation by Dendritic Cells in Autoimmune
Diseases [frontiersin.org]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b15073897?utm_src=pdf-body
https://www.benchchem.com/product/b15073897?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/23524573/
https://pubmed.ncbi.nlm.nih.gov/23524573/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4002795/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4002795/
https://www.spandidos-publications.com/10.3892/br.2025.1972
https://en.wikipedia.org/wiki/T_cell
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2018.00642/full
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2018.00642/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073897?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for T-cell Activation
Assay Using Astragaloside-II]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15073897#protocol-for-t-cell-activation-assay-using-
astragaloside-ii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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